Cas no 1159678-36-0 (ethyl 3-(5-amino-4-cyano-1H-pyrazol-1-yl)benzoate)

• Product Name: ethyl 3-(5-amino-4-cyano-1H-pyrazol-1-yl)benzoate
• CAS No: 1159678-36-0
• MF: C₁₃H₁₂N₄O₂
• MW: 256.25998210907
• MDL: MFCD30725834
• CID: 4786165
• PubChem ID: 58110922
• Update Time: 2025-10-08

ethyl 3-(5-amino-4-cyano-1H-pyrazol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 3-(5-Amino-4-cyanopyrazol-1-yl)-benzoic acid ethyl ester
• 3-(5-Amino-4-cyano-pyrazol-1-yl)-benzoic acid ethyl ester
• ethyl 3-(5-amino-4-cyano-1H-pyrazol-1-yl)benzoate

• MDL： MFCD30725834
• Inchi： 1S/C13H12N4O2/c1-2-19-13(18)9-4-3-5-11(6-9)17-12(15)10(7-14)8-16-17/h3-6,8H,2,15H2,1H3
• InChI Key： VRLQUDPLJWDZPE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(=C1)N1C(=C(C#N)C=N1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 378
• XLogP3: 2
• Topological Polar Surface Area: 93.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on ethyl 3-(5-amino-4-cyano-1H-pyrazol-1-yl)benzoate

Ethyl 3-(5-Amino-4-Cyano-1H-Pyrazol-1-Yl)Benzoate

Ethyl 3-(5-amino-4-cyano-1H-pyrazol-1-yl)benzoate, with CAS No. 1159678-36-0, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential applications in drug discovery and material science. The structure of ethyl 3-(5-amino-4-cyano-1H-pyrazol-1-Yl)benzoate consists of a benzoate group attached to a pyrazole ring, which is further substituted with amino and cyano groups. These functional groups contribute to the compound's unique chemical properties and reactivity.

The synthesis of ethyl 3-(5-amino-4-cyano-1H-pyrazol-1-Yl)benzoate involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high product quality. This approach not only enhances the efficiency of the synthesis but also aligns with the growing trend toward sustainable chemical practices.

One of the most promising applications of ethyl 3-(5-amino-4-cyano-1H-pyrazol-1-Yl)benzoate lies in its potential as a lead compound in drug development. The pyrazole ring, a heterocyclic structure, is known for its ability to interact with various biological targets, such as enzymes and receptors. The presence of amino and cyano groups further enhances the compound's bioactivity by providing additional sites for hydrogen bonding and other non-covalent interactions. Recent research has demonstrated that this compound exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases, making it a valuable candidate for further exploration in medicinal chemistry.

In addition to its pharmacological applications, ethyl 3-(5-amino-4-cyano-1H-pyrazol-1-Yl)benzoate has shown potential in materials science. The compound's ability to form stable coordination complexes with metal ions has been investigated for its use in catalysis and sensor technology. For example, studies have shown that this compound can act as a ligand in metalloporphyrin complexes, which are used as catalysts in various industrial processes. Furthermore, its electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs).

The study of ethyl 3-(5-amino-4-cyano=pyrazol=yl)benzoate has also contributed to our understanding of heterocyclic chemistry. The pyrazole ring is a versatile scaffold that can be easily modified to introduce various substituents, allowing for the creation of a wide range of derivatives with diverse properties. Recent advancements in computational chemistry have enabled researchers to predict the electronic structure and reactivity of these derivatives, facilitating the design of new compounds with specific functionalities.

In conclusion, ethyl 3-(5-amino=cyano=pyrazol=yl)benzoate (CAS No. 1159678=36=0) is a multifaceted compound with applications spanning drug discovery, materials science, and organic chemistry. Its unique structure and functional groups make it an attractive target for further research and development. As new studies continue to uncover its potential, this compound is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.